N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine

• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 1-(5-chloro-3-methoxy-2-phenylmethoxyphenyl)-N-methylmethanamine
• InChI: InChI=1S/C16H18ClNO2/c1-18-10-13-8-14(17)9-15(19-2)16(13)20-11-12-6-4-3-5-7-12/h3-9,18H,10-11H2,1-2H3
• InChI Key: NOXZKBKBXQZJKU-UHFFFAOYSA-N
• SMILES: CNCC1=CC(=CC(=C1OCC2=CC=CC=C2)OC)Cl
• Canonical SMILES: CNCC1=C(C(=CC(=C1)Cl)OC)OCC2=CC=CC=C2

Description

N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine, also known as BOC-Met-OMe, is a chemical compound that is widely used in scientific research. It is a derivative of methionine, an essential amino acid, and has been synthesized for various applications in biochemistry and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine is related to its ability to introduce methionine residues into peptides and proteins. Methionine is an essential amino acid that plays a crucial role in protein synthesis and function. The introduction of methionine residues into peptides and proteins can alter their biological activity and improve their therapeutic potential.
Biochemical and physiological effects:
N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine has also been shown to have antioxidant properties, which may be beneficial for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine in lab experiments include its high purity, stability, and ease of handling. It is also readily available from commercial suppliers. However, the limitations of using N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine include its relatively high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the use of N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine in scientific research. One potential application is in the development of novel enzyme inhibitors and receptor agonists. N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine can also be used in the synthesis of peptide-based drugs with improved pharmacokinetic properties. Additionally, the antioxidant properties of N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine may be explored for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.
In conclusion, N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine is a valuable compound in scientific research due to its ability to introduce methionine residues into peptides and proteins. Its biochemical and physiological effects make it a promising candidate for the development of novel bioactive compounds. Further research is needed to explore its potential applications and limitations.

Synthesis Methods

The synthesis of N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine involves several steps. Firstly, 2-(benzyloxy)-5-chloro-3-methoxybenzaldehyde is reacted with N-methylhydroxylamine to form an intermediate compound. This intermediate is then treated with sodium borohydride to reduce the aldehyde group to an alcohol group. Finally, the alcohol group is protected with a BOC (tert-butyloxycarbonyl) group to yield the final product, N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine.

Scientific Research Applications

N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine has been widely used in scientific research as a building block for peptide synthesis. It is commonly used to introduce methionine residues into peptides and proteins. N-[2-(benzyloxy)-5-chloro-3-methoxybenzyl]-N-methylamine is also used in the synthesis of various bioactive compounds, such as enzyme inhibitors and receptor agonists.